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Compound of Interest

2-(Dimethylaminomethyl)-1-
Compound Name:
cyclohexanone hydrochloride

Cat. No. B132901

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of 2-(Dimethylaminomethyl)-1-
cyclohexanone hydrochloride, a key intermediate in pharmaceutical research and organic
synthesis.[1][2][3] The synthesis is achieved via the Mannich reaction, a three-component
condensation of cyclohexanone, formaldehyde (as paraformaldehyde), and dimethylamine
hydrochloride.[2][4]

Quantitative Data Summary

The following table summarizes the key quantitative data for the reactants and the final
product.
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Property Data Reference

Product Information

) 2-(Dimethylaminomethyl)-1-
Chemical Name ) [5]
cyclohexanone hydrochloride

Molecular Formula CoH1sCINO [5]
Molecular Weight 191.70 g/mol [51[6]
Appearance White crystalline solid [1]
Melting Point (Crude) 143-144 °C [7]
Melting Point (Reported) 80-85 °C [1]

Reactant Information (10 mmol

scale)

Cyclohexanone 0.982 g (1.03 mL) [51[7]
Paraformaldehyde 0.360 g [51[7]
Dimethylammonium chloride 0.816 g [51[7]

4 mL (reaction), 2 mL
Ethanol (Solvent) L [51[7]
(recrystallization)

Acetone (Recrystallization) 20 mL [51[7]
Yield
Crude Yield (10 mmol scale) 1649 [7]

Experimental Protocol

This protocol is adapted from established procedures for the synthesis of 2-
(Dimethylaminomethyl)-1-cyclohexanone hydrochloride via the Mannich reaction.[2][5][7]

[8]
Materials:

¢ Cyclohexanone
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Paraformaldehyde

Dimethylammonium chloride

Concentrated Hydrochloric Acid (HCI)

Ethanol

Acetone

Equipment:

e 25 mL Round bottom flask

e Reflux condenser

o Heatable magnetic stirrer and stir bar
e Oil bath

» Rotary evaporator

e Bichner funnel and suction flask

» Desiccator with silica gel

Procedure (10.0 mmol scale):

e Reaction Setup: In a 25 mL round bottom flask equipped with a magnetic stir bar and a reflux
condenser, combine cyclohexanone (0.982 g, 1.03 mL, 10.0 mmol), paraformaldehyde
(0.360 g, 12.0 mmol), dimethylammonium chloride (0.816 g, 10.0 mmol), and 4 mL of
ethanol.[5][7]

» Acid Catalysis: Add 2 drops of concentrated hydrochloric acid to the mixture.[5][7]
o Reflux: Heat the reaction mixture to reflux using an oil bath and stir for 4 hours.[5][7][8]

o Work-up:
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o Filter the hot solution to remove any insoluble impurities.[7][8]

o Evaporate the solvent from the filtrate using a rotary evaporator.[5][7][8]

o Crystallization:
o Dissolve the resulting residue in 2 mL of hot ethanol.[5][7]
o At room temperature, add 20 mL of acetone to the solution to induce crystallization.[5][7]
o For complete crystallization, store the solution overnight in a freezer.[5][7][8]
« Isolation and Drying:
o Collect the crystallized product by suction filtration using a Buchner funnel.[7][8]

o Dry the crude product in a desiccator over silica gel.[5][7][8]

Experimental Workflow Diagram

The following diagram illustrates the key stages of the synthesis protocol.
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Caption: Workflow for the synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone
hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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